![molecular formula C19H27N5O3 B5680071 5-[(1-ethyl-3-isobutyl-1H-pyrazol-5-yl)carbonyl]-N,N-dimethyl-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine-3-carboxamide](/img/structure/B5680071.png)
5-[(1-ethyl-3-isobutyl-1H-pyrazol-5-yl)carbonyl]-N,N-dimethyl-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves condensation reactions, cyclization, and reactions with activated carbonyl groups. For instance, ethyl 5-amino-1H-pyrazole-4-carboxylate has been used as a precursor in cyclization reactions with various dicarbonyl compounds to yield N-fused heterocycle products in good yields (Ghaedi et al., 2015). These methods could be relevant for synthesizing the compound , highlighting the importance of selecting appropriate precursors and reaction conditions.
Molecular Structure Analysis
The molecular structure of similar compounds has been elucidated using X-ray diffraction, NMR, and other spectroscopic techniques, providing detailed information on their crystallography and molecular geometry. For example, compounds with pyrazole and pyridine moieties have been characterized to determine their structural parameters and conformation (Anuradha et al., 2014). Understanding the molecular structure is crucial for predicting the compound's reactivity and interactions.
Chemical Reactions and Properties
Chemical reactions involving pyrazole and isoxazole derivatives have been explored, including cycloaddition reactions and functionalization processes. These reactions often result in the formation of novel heterocyclic compounds with potential biological activities (Rahmouni et al., 2014). Understanding these reactions can inform the synthesis and modification of the compound .
Physical Properties Analysis
The physical properties of related compounds, such as solubility, thermal stability, and crystallinity, are typically assessed using techniques like thermogravimetric analysis, differential scanning calorimetry, and solubility tests. These properties are crucial for determining the compound's suitability for various applications and its behavior under different conditions.
Chemical Properties Analysis
The chemical properties, including reactivity, potential biological activity, and interaction with other molecules, are essential for understanding the compound's functionality. For example, the synthesis and evaluation of pyrazolopyrimidines as anticancer and anti-5-lipoxygenase agents indicate the diverse chemical properties and potential applications of compounds with pyrazole moieties (Rahmouni et al., 2016).
properties
IUPAC Name |
5-[2-ethyl-5-(2-methylpropyl)pyrazole-3-carbonyl]-N,N-dimethyl-6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N5O3/c1-6-24-15(10-13(20-24)9-12(2)3)18(25)23-8-7-16-14(11-23)17(21-27-16)19(26)22(4)5/h10,12H,6-9,11H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSZWWIWUSMKQKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)CC(C)C)C(=O)N2CCC3=C(C2)C(=NO3)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(1-ethyl-3-isobutyl-1H-pyrazol-5-yl)carbonyl]-N,N-dimethyl-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.